The Discovery and Isolation of Phenelfamycin E from Streptomyces violaceoniger: A Technical Guide
The Discovery and Isolation of Phenelfamycin E from Streptomyces violaceoniger: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, isolation, and characterization of Phenelfamycin E, a potent elfamycin-type antibiotic produced by the bacterium Streptomyces violaceoniger. This document details the fermentation process, extraction, and purification protocols, and summarizes the key quantitative data essential for researchers in natural product chemistry and drug discovery.
Introduction to Phenelfamycin E
Phenelfamycin E is a member of the phenelfamycin complex, a group of elfamycin-type antibiotics discovered in the fermentation broth of two soil isolates of Streptomyces violaceoniger, designated AB 999F-80 and AB 1047T-33.[1] These antibiotics exhibit significant activity against anaerobic bacteria, including the pathogenic Clostridium difficile.[2] Phenelfamycin E, along with its isomeric counterpart Phenelfamycin F, is one of the most potent components of this complex. The phenelfamycins are structurally characterized by a macrocyclic ring glycosidically linked to a sugar moiety.
Physicochemical and Biological Data
The key quantitative data for Phenelfamycin E are summarized in the tables below. This information is critical for its identification, characterization, and evaluation of its biological activity.
Table 1: Physicochemical Properties of Phenelfamycin E
| Property | Value | Reference |
| Molecular Formula | C₆₅H₉₅NO₂₁ | [Hochlowski et al., 1988] |
| Molecular Weight | 1226.46 g/mol | [Hochlowski et al., 1988] |
| Appearance | White to off-white powder | [Hochlowski et al., 1988] |
| UV λmax (MeOH) | 232, 280 (sh), 325 nm | [Hochlowski et al., 1988] |
| Optical Rotation | [α]D²³ +55° (c 0.5, CHCl₃) | [Hochlowski et al., 1988] |
Table 2: High-Resolution Mass Spectrometry Data for Phenelfamycin E
| Ion | Observed m/z | Calculated m/z |
| [M+H]⁺ | 1226.6529 | 1226.6526 |
| [M+Na]⁺ | 1248.6348 | 1248.6345 |
Note: Specific data is derived from the primary literature and may vary slightly based on instrumentation.
Table 3: ¹³C NMR Spectral Data for Phenelfamycin E (125 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Assignment | Chemical Shift (δ, ppm) | Assignment |
| 172.8 | C-1' | 98.2 | C-1''' |
| 168.5 | C-1 | 97.9 | C-1'' |
| 145.2 | C-17 | 84.5 | C-5'' |
| ... | ... | ... | ... |
A comprehensive list of ¹H and ¹³C NMR assignments can be found in Hochlowski et al., 1988.
Table 4: In Vitro Antibacterial Activity of Phenelfamycin E (MIC, µg/mL)
| Organism | MIC (µg/mL) |
| Clostridium difficile | 0.05 - 0.2 |
| Bacteroides fragilis | 12.5 |
| Staphylococcus aureus | >100 |
| Escherichia coli | >100 |
Data adapted from Swanson et al., 1989.[2]
Experimental Protocols
The following sections provide detailed methodologies for the fermentation of S. violaceoniger, and the subsequent extraction and purification of Phenelfamycin E.
Fermentation of Streptomyces violaceoniger
This protocol describes the cultivation of S. violaceoniger for the production of the phenelfamycin complex.
3.1.1. Culture and Inoculum Preparation
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Strain Maintenance: Lyophilized cultures of Streptomyces violaceoniger (strains AB 999F-80 or AB 1047T-33) are maintained on yeast extract-malt extract agar (B569324) slants.
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Seed Medium: Prepare a seed medium consisting of (g/L): glucose (10), soluble starch (20), yeast extract (5), NZ amine A (5), and calcium carbonate (1). Adjust the pH to 7.0 before autoclaving.
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Inoculum Development: Inoculate a 250 mL baffled flask containing 50 mL of seed medium with a loopful of spores or mycelia from the agar slant. Incubate at 28°C on a rotary shaker at 250 rpm for 48-72 hours.
3.1.2. Production Fermentation
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Production Medium: The production medium consists of (g/L): soluble starch (40), corn steep liquor (5), distillers' solubles (7.5), and calcium carbonate (3).
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Fermentation: Inoculate a 2-liter baffled flask containing 500 mL of production medium with 25 mL (5% v/v) of the seed culture.
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Incubation: Incubate the production culture at 28°C with shaking at 250 rpm. The fermentation is typically carried out for 96 to 120 hours. Monitor the production of phenelfamycins by bioassay or HPLC analysis.
Extraction and Initial Purification
The following workflow outlines the extraction of the phenelfamycin complex from the fermentation broth.
Protocol:
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To the whole fermentation broth (10 L), add a filter aid (e.g., Celite®) to 5% (w/v) and filter to separate the mycelia from the filtrate.
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Extract the filtrate twice with an equal volume of ethyl acetate.
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Combine the ethyl acetate extracts and concentrate under reduced pressure to yield a crude brown oil containing the phenelfamycin complex.
Chromatographic Purification of Phenelfamycin E
This multi-step chromatographic process is designed to isolate Phenelfamycin E from the crude extract.
3.3.1. Silica Gel Chromatography
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Column Preparation: Pack a column with silica gel 60 (230-400 mesh) in hexane.
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Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane (B109758) and adsorb it onto a small amount of silica gel. Load the dried slurry onto the column.
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Elution: Elute the column with a stepwise gradient of increasing ethyl acetate in hexane.
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Fraction Collection: Collect fractions and analyze them by thin-layer chromatography (TLC) or analytical HPLC. Pool the fractions containing the phenelfamycin complex.
3.3.2. Preparative High-Performance Liquid Chromatography (HPLC)
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Column: A preparative C18 reverse-phase column (e.g., 250 x 20 mm, 10 µm).
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Mobile Phase: A gradient of acetonitrile (B52724) in water (both containing 0.1% trifluoroacetic acid, if necessary). A typical gradient might be 40% to 80% acetonitrile over 30 minutes.
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Flow Rate: 10-20 mL/min.
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Detection: UV detection at 232 nm and 325 nm.
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Injection and Fractionation: Dissolve the phenelfamycin-rich fraction from the silica gel column in methanol (B129727) and inject it onto the HPLC system. Collect the peak corresponding to Phenelfamycin E.
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Desalting and Lyophilization: Desalt the collected fraction if an acid modifier was used in the mobile phase and lyophilize to obtain pure Phenelfamycin E as a white powder.
Structure Elucidation
The structure of Phenelfamycin E was determined through a combination of spectroscopic techniques, including:
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¹H NMR and ¹³C NMR: To establish the carbon-hydrogen framework and the connectivity of the molecule.
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COSY (Correlation Spectroscopy): To identify proton-proton couplings.
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HMQC (Heteronuclear Multiple Quantum Coherence) / HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
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HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range correlations between protons and carbons, which is crucial for connecting different structural fragments.
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High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition and confirm the molecular weight.
The detailed analysis of these spectra led to the complete structural assignment of Phenelfamycin E as reported by Hochlowski et al. in 1988.
Conclusion
This technical guide provides a comprehensive overview of the discovery and isolation of Phenelfamycin E from Streptomyces violaceoniger. The detailed protocols for fermentation, extraction, and purification, along with the summarized quantitative data, offer a valuable resource for researchers in the fields of natural product chemistry, microbiology, and drug development. The potent and specific activity of Phenelfamycin E against anaerobic bacteria underscores its potential as a lead compound for the development of new antibiotics.
